Cas no 2228813-73-6 (1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol)

• Product Name: 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol
• CAS No: 2228813-73-6
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 6108478
• PubChem ID: 165625557
• Update Time: 2025-10-08

1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol
• [1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropyl]methanol
• 2228813-73-6
• EN300-1776691

• Inchi： 1S/C9H14N2O/c1-7-5-10-11(2)8(7)9(6-12)3-4-9/h5,12H,3-4,6H2,1-2H3
• InChI Key： CCBBNVMUIMLEIE-UHFFFAOYSA-N
• SMILES： OCC1(C2=C(C)C=NN2C)CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 38Ų

Additional information on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol

Research Brief on 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol (CAS: 2228813-73-6): Recent Advances and Applications

The compound 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol (CAS: 2228813-73-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and cyclopropylmethanol structural motifs, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development, particularly in the context of inflammation and oncology.

One of the key advancements in the study of this compound is its role as an intermediate in the synthesis of more complex bioactive molecules. Researchers have optimized synthetic routes to improve yield and purity, with recent publications highlighting novel catalytic methods that enhance stereoselectivity. The compound's structural features, including the cyclopropyl ring, contribute to its metabolic stability, making it an attractive candidate for further derivatization.

In terms of biological activity, preliminary in vitro studies have shown that 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol exhibits moderate inhibitory effects on specific kinases involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. Additionally, molecular docking simulations have revealed favorable binding interactions with target proteins, further supporting its therapeutic relevance.

Recent patent filings have also highlighted the compound's utility in combination therapies, particularly in enhancing the efficacy of existing drugs. For instance, co-administration with standard chemotherapeutic agents has shown synergistic effects in preclinical cancer models. This has sparked interest in exploring its mechanisms of action and optimizing its pharmacokinetic properties for clinical translation.

Despite these promising developments, challenges remain in fully elucidating the compound's safety profile and off-target effects. Ongoing research aims to address these gaps through comprehensive toxicological studies and structure-activity relationship (SAR) analyses. The integration of computational modeling and high-throughput screening is expected to accelerate the identification of optimized derivatives with improved potency and selectivity.

In conclusion, 1-(1,4-dimethyl-1H-pyrazol-5-yl)cyclopropylmethanol (CAS: 2228813-73-6) represents a versatile and pharmacologically relevant scaffold with broad applications in drug discovery. Continued research efforts are likely to uncover new therapeutic avenues and refine its role in addressing unmet medical needs. This brief underscores the importance of interdisciplinary collaboration in advancing the understanding and utilization of this compound in the chemical biology and pharmaceutical sectors.